Cas no 1592635-36-3 (Butanedioic acid, 1,4-bis[1-(acetyloxy)ethyl]ester)

• Product Name: Butanedioic acid, 1,4-bis[1-(acetyloxy)ethyl]ester
• CAS No: 1592635-36-3
• MF: C₁₂H₁₈O₈
• MW: 290.266524791718
• CID: 4729666
• PubChem ID: 73671041
• Update Time: 2025-11-01

Butanedioic acid, 1,4-bis[1-(acetyloxy)ethyl]ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 1,4-bis[1-(acetyloxy)ethyl]ester
• 1592635-36-3
• SCHEMBL15635406
• bis(1-acetoxyethyl) succinate
• bis-(1-acetoxy-ethyl) succinate

• Inchi： 1S/C12H18O8/c1-7(13)17-9(3)19-11(15)5-6-12(16)20-10(4)18-8(2)14/h9-10H,5-6H2,1-4H3
• InChI Key： LZKACBSHQVUYHO-UHFFFAOYSA-N
• SMILES： C(OC(OC(C)=O)C)(=O)CCC(OC(OC(C)=O)C)=O

Computed Properties

• Exact Mass: 290.10016753g/mol
• Monoisotopic Mass: 290.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 105Ų

Additional information on Butanedioic acid, 1,4-bis[1-(acetyloxy)ethyl]ester

Butanedioic acid, 1,4-bis[1-(acetyloxy)ethyl]ester (CAS No. 1592635-36-3): A Comprehensive Overview

Butanedioic acid, 1,4-bis[1-(acetyloxy)ethyl]ester, identified by its Chemical Abstracts Service (CAS) number CAS No. 1592635-36-3, is a compound of significant interest in the field of pharmaceutical chemistry and materials science. This ester derivative of succinic acid has garnered attention due to its unique structural properties and potential applications in drug development and advanced material synthesis.

The molecular structure of Butanedioic acid, 1,4-bis[1-(acetyloxy)ethyl]ester consists of a succinic acid backbone with acetyloxyethyl groups attached to both carboxyl terminals. This configuration imparts a high degree of hydrophilicity and flexibility to the molecule, making it a promising candidate for various biomedical applications. The presence of ester functionalities enhances its solubility in both polar and non-polar solvents, facilitating its use in diverse chemical reactions and formulations.

In recent years, there has been growing interest in the pharmacological properties of derivatives like Butanedioic acid, 1,4-bis[1-(acetyloxy)ethyl]ester. Research has indicated that this compound exhibits moderate bioavailability and stability under physiological conditions, making it suitable for oral and intravenous administration. Preliminary studies have explored its potential as a prodrug or intermediate in the synthesis of more complex therapeutic agents.

One of the most compelling aspects of Butanedioic acid, 1,4-bis[1-(acetyloxy)ethyl]ester is its role as a precursor in the development of polymeric materials. Its ability to undergo controlled polymerization reactions allows for the creation of biodegradable polymers with tailored mechanical and chemical properties. These polymers are finding applications in drug delivery systems, tissue engineering scaffolds, and as coatings for medical implants.

The synthesis of Butanedioic acid, 1,4-bis[1-(acetyloxy)ethyl]ester typically involves the reaction of succinic anhydride with acetoxyethanol in the presence of a catalyst. This reaction proceeds under mild conditions and can be optimized for high yield and purity. Advances in green chemistry have led to the development of more environmentally friendly synthetic routes, reducing the reliance on hazardous reagents and minimizing waste generation.

The pharmacokinetic profile of Butanedioic acid, 1,4-bis[1-(acetyloxy)ethyl]ester has been extensively studied in preclinical models. Its metabolic pathways have been characterized, revealing that it is primarily metabolized by cytochrome P450 enzymes into simpler organic compounds. This information is crucial for understanding its potential side effects and interactions with other drugs.

In conclusion, Butanedioic acid, 1,4-bis[1-(acetyloxy)ethyl]ester (CAS No. 1592635-36-3) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for drug development and advanced polymer synthesis. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.